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Compound of Interest

Compound Name: PROTAC IRAK4 degrader-5

Cat. No.: B11935589 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical entities like PROTAC IRAK4 degrader-5 are paramount for

ensuring laboratory safety and environmental protection. This guide provides essential, step-

by-step procedures for the safe disposal of PROTAC IRAK4 degrader-5, aligning with best

practices in laboratory safety and chemical handling. By offering clear, actionable information,

this document aims to be a trusted resource, extending value beyond the product itself.

PROTAC IRAK4 degrader-5 is a cereblon-based proteolysis-targeting chimera designed to

induce the degradation of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a key target in

inflammatory and autoimmune diseases.[1][2] Its chemical properties necessitate careful

consideration for its disposal to mitigate potential hazards.

Key Safety and Handling Information
According to its Material Safety Data Sheet (MSDS), PROTAC IRAK4 degrader-5 is classified

as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] Therefore,

preventing its release into the environment is a critical aspect of its disposal.

Table 1: Chemical and Safety Data for PROTAC IRAK4 degrader-5
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Property Value Reference

Chemical Name PROTAC IRAK4 degrader-5 [3]

Synonyms Not specified [3]

CAS Number 2360530-61-4 [3]

Molecular Formula C41H40F3N11O9 [3]

Molecular Weight 887.82 g/mol [3]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[3]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the approved method for the disposal of PROTAC IRAK4 degrader-5 in

a laboratory setting. The primary recommendation is disposal via an approved waste disposal

plant.[3]

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated, leak-proof, and clearly labeled hazardous waste container.

Waste disposal tags or labels compliant with your institution's and local regulations.

Access to a designated satellite accumulation area for hazardous waste.

Procedure:
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Personal Protective Equipment (PPE) and Safety:

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling PROTAC IRAK4 degrader-5 waste.

Avoid inhalation of any dust or aerosols.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.[3]

Waste Segregation and Collection:

Do not mix PROTAC IRAK4 degrader-5 waste with non-hazardous waste.

Collect all solid waste (e.g., contaminated consumables like pipette tips, tubes, and

gloves) in a designated, robust, and leak-proof hazardous waste container.

For liquid waste containing PROTAC IRAK4 degrader-5, use a separate, compatible, and

sealable hazardous waste container.

Container Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"PROTAC IRAK4 degrader-5"

The full chemical name and CAS number (2360530-61-4).[3]

The hazard pictograms for "Acute Toxicity (Harmful)" and "Hazardous to the Aquatic

Environment."

The date when the first waste was added to the container.

The name of the principal investigator or research group.

Storage in a Satellite Accumulation Area (SAA):
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Store the sealed and labeled waste container in a designated SAA.

The SAA should be at or near the point of generation and under the control of the

laboratory personnel.

Ensure the container is kept closed except when adding waste.

Arranging for Disposal:

Once the waste container is full or has been in the SAA for the maximum allowed time per

institutional and local regulations, arrange for its pickup and disposal.

Contact your institution's Environmental Health and Safety (EHS) office or the approved

hazardous waste disposal contractor.

Follow their specific procedures for waste pickup requests. The waste will be transported

to an approved waste disposal plant for final treatment and disposal.[3]

Spill Management:

In case of a spill, evacuate personnel from the immediate area if necessary.[3]

Wear full personal protective equipment.[3]

For liquid spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Collect all contaminated materials and absorbents in a labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., alcohol) and then wash

with soap and water.[3]

Report the spill to your EHS office.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the disposal process for PROTAC IRAK4
degrader-5.

Step 1: Preparation & Handling

Step 2: Waste Collection & Segregation

Step 3: Labeling & Storage

Step 4: Final Disposal

Wear appropriate PPE
(Goggles, Lab Coat, Gloves)

Segregate solid and liquid
PROTAC IRAK4 degrader-5 waste

Handle in a well-ventilated area

Place in designated, leak-proof
hazardous waste containers

Label container with chemical name,
CAS number, and hazards

Store sealed container in a
designated Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
or approved waste contractor for pickup

Transfer to an approved
waste disposal plant

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of PROTAC IRAK4 degrader-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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